Cas no 1354050-38-6 (4-Bromo-2,6-dimethoxybenzaldehyde)

• Product Name: 4-Bromo-2,6-dimethoxybenzaldehyde
• CAS No: 1354050-38-6
• MF: C₉H₉BrO₃
• MW: 245.069962263107
• MDL: MFCD22192498
• CID: 1030207
• PubChem ID: 70699611
• Update Time: 2025-09-21

4-Bromo-2,6-dimethoxybenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2,6-dimethoxybenzaldehyde
• Benzaldehyde,4-bromo-2,6-dimethoxy
• 4-Bromo-2,6-dimethoxy-benzaldehyde
• AK134204
• Benzaldehyde, 4-bromo-2,6-dimethoxy-
• LS11329
• FCH2301826
• OR350031
• AM808031
• ST2401879
• AX8255755
• Z9920
• 4-Bromo-2,6-dimethoxybenzaldehyde, AldrichCPR

• MDL： MFCD22192498
• Inchi： 1S/C9H9BrO3/c1-12-8-3-6(10)4-9(13-2)7(8)5-11/h3-5H,1-2H3
• InChI Key： HNUALSDMDHKUEH-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(C=O)=C(C=1)OC)OC

Computed Properties

• Exact Mass: 243.97400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 160
• Topological Polar Surface Area: 35.5

Experimental Properties

• Density: 1.482±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.18 g/l) (25 º C),
• PSA: 35.53000
• LogP: 2.27880

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on 4-Bromo-2,6-dimethoxybenzaldehyde

Recent Advances in the Application of 4-Bromo-2,6-dimethoxybenzaldehyde (CAS: 1354050-38-6) in Chemical Biology and Pharmaceutical Research

4-Bromo-2,6-dimethoxybenzaldehyde (CAS: 1354050-38-6) is a key intermediate in organic synthesis and pharmaceutical development. Recent studies have highlighted its potential in the design of novel bioactive compounds, particularly in the fields of antimicrobial and anticancer drug discovery. This research briefing provides an overview of the latest advancements involving this compound, focusing on its synthetic applications, biological activities, and mechanistic insights.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers utilized 4-Bromo-2,6-dimethoxybenzaldehyde as a building block for the synthesis of a series of benzaldehyde-derived Schiff bases. These compounds exhibited significant inhibitory activity against multidrug-resistant bacterial strains, with MIC values ranging from 2-8 μg/mL. The presence of the bromo and methoxy substituents was found to enhance the compounds' ability to penetrate bacterial cell membranes, as demonstrated by molecular docking studies.

Another notable application was reported in Bioorganic & Medicinal Chemistry Letters, where 4-Bromo-2,6-dimethoxybenzaldehyde served as a precursor for the development of novel kinase inhibitors. The compound's structural features allowed for efficient modification at the aldehyde group, enabling the creation of a diverse library of potential anticancer agents. Preliminary in vitro assays showed promising activity against breast cancer cell lines (MCF-7, IC50 = 3.2 μM).

Recent advances in synthetic methodology have also expanded the utility of 1354050-38-6. A 2024 paper in Organic Letters described a palladium-catalyzed cross-coupling reaction that enables direct functionalization of the bromo position while preserving the aldehyde functionality. This breakthrough has opened new avenues for the rapid generation of structurally diverse derivatives for high-throughput screening.

From a mechanistic perspective, computational studies have revealed that the electron-withdrawing nature of the bromo substituent in 4-Bromo-2,6-dimethoxybenzaldehyde contributes to the stabilization of transition states in various nucleophilic addition reactions. This property has been exploited in the development of more efficient synthetic routes to complex heterocyclic systems with potential pharmaceutical applications.

Ongoing research continues to explore the potential of this versatile building block. Current investigations focus on its incorporation into PROTAC (Proteolysis Targeting Chimera) molecules, where its ability to form stable linkages between target proteins and E3 ubiquitin ligases is being evaluated. Preliminary results suggest that derivatives of 1354050-38-6 may offer advantages in terms of cell permeability and metabolic stability compared to existing linker chemistries.

In conclusion, 4-Bromo-2,6-dimethoxybenzaldehyde remains a valuable tool in medicinal chemistry and drug discovery. Its unique structural features and demonstrated biological activities make it a promising candidate for the development of new therapeutic agents. Future research directions may include further exploration of its structure-activity relationships and optimization of synthetic protocols to enhance yield and purity for large-scale applications.